Cas no 2248321-83-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate
• CAS No: 2248321-83-5
• MF: C₁₈H₁₁N₃O₅
• MW: 349.297044038773
• CID: 6080558
• PubChem ID: 165726948
• Update Time: 2025-06-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate
• EN300-6518835
• 2248321-83-5

• Inchi： 1S/C18H11N3O5/c1-20-15(22)11-7-3-2-6-10(11)14(19-20)18(25)26-21-16(23)12-8-4-5-9-13(12)17(21)24/h2-9H,1H3
• InChI Key： FONUOKLHNSUPFS-UHFFFAOYSA-N
• SMILES： O(C(C1C2C=CC=CC=2C(N(C)N=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 349.06987046g/mol
• Monoisotopic Mass: 349.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate (CAS No. 2248321-83-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate, identified by its CAS number 2248321-83-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by its intricate fused ring system, which includes both isoindole and phthalazine moieties. The presence of multiple oxygen-containing functional groups, such as 1,3-dioxo and 4-oxo, contributes to its unique reactivity and potential biological activity.

The structural framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxylate (CAS No. 2248321-83-5) is highly reminiscent of several biologically active scaffolds that have been extensively studied in medicinal chemistry. The isoindole ring system, in particular, is known for its role in various pharmacophores, including those found in antitumor and antimicrobial agents. The phthalazine ring further enhances the compound's complexity, introducing additional sites for functionalization and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. The combination of an isoindole and phthalazine core in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-methyl-4-oxyo 3,4-dihydrophthalazine 1-carboxylate (CAS No. 2248321 83 5) presents a promising avenue for exploring new therapeutic interventions. This compound's unique structural features make it a candidate for further investigation into its potential applications in treating various diseases.

One of the most compelling aspects of this molecule is its ability to engage with multiple biological pathways due to its dual heterocyclic system. The 1,3-dioxo and 4-oxyo groups are particularly noteworthy, as they can participate in hydrogen bonding interactions and influence the compound's solubility and bioavailability. These characteristics are crucial for designing molecules that can effectively interact with biological targets in vivo. Additionally, the presence of a methyl group at the 3-position of the phthalazine ring adds another layer of structural diversity, which can be exploited to fine-tune pharmacokinetic properties.

The synthesis of 1,3-dioxo 2 3 dihydro 1H isoindol 2 yl 3 methyl 4 oxo 34 dihydrophthalazine 1 carboxylate (CAS No. 2248321835) represents a significant challenge due to the complexity of its fused ring system. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules with high precision. Modern techniques such as transition metal-catalyzed coupling reactions and palladium-mediated transformations have enabled chemists to streamline the synthesis process while maintaining high yields and purity.

Recent studies have highlighted the potential of this compound as a lead molecule for drug discovery. Researchers have been particularly interested in its interactions with enzymes and receptors involved in inflammatory pathways. The isoindole moiety has been shown to mimic natural substrates or inhibitors of key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central to inflammatory responses. Furthermore, the phthalazine ring can serve as a scaffold for designing molecules that modulate neurotransmitter systems, making it relevant for neuropharmacological applications.

The pharmacological profile of 1,3-dioxo -2 -dihydro -1H -isoindol -2 - yl -33 methyl -44 oxo -34 dihydrophthalazine -14 carboxylate (CAS No. 2248321835) is still under active investigation; however preliminary data suggest that it may exhibit potent anti-inflammatory effects without significant side effects. This is an encouraging finding given the growing need for safer alternatives to traditional NSAIDs (nonsteroidal anti-inflammatory drugs). Additionally the compound's ability to cross cell membranes efficiently suggests that it could be developed into an oral therapeutic agent.

The development of computational tools has also played a pivotal role in understanding the behavior of this compound both in vitro and in silico simulations provide valuable insights into its binding affinity interactions with biological targets these tools allow researchers to predict how modifications to the molecular structure might affect its pharmacological properties this accelerates the drug discovery process by enabling virtual screening experiments before conducting expensive wet lab studies

The future prospects for research on 13 dioxo23 dihydro IH isoindol22 yl33 methyl44 oxo34 dihydrophthalazine14 carboxylate CAS NO2248321835 are bright given its promising pharmacological profile researchers are exploring various synthetic routes to optimize yield purity while minimizing costs these efforts include developing greener synthetic methods that reduce waste produce fewer byproducts another area receiving attention is exploring new derivatives by modifying specific functional groups within the molecule